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Compound of Interest

Compound Name: Iron(III) p-toluenesulfonate

Cat. No.: B1630430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties
Iron(III) p-toluenesulfonate, also known as ferric tosylate, is a versatile and effective Lewis

acid catalyst.[1] It is widely utilized in organic synthesis and materials science due to its

efficiency in promoting a variety of chemical transformations.[1][2] Typically appearing as an

orange to reddish-brown powder, this compound is noted for its stability under a range of

conditions and its solubility in organic solvents.[2]

Property Value References

CAS Number 77214-82-5 [2]

Molecular Formula C₂₁H₂₁FeO₉S₃ [2]

Molecular Weight 569.43 g/mol [2]

Appearance
Orange or reddish-brown

powder
[2]

Purity ≥ 98% [3][4]

Storage Conditions
Room temperature, in a cool,

dry place
[2]
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Applications in Organic Synthesis
Iron(III) p-toluenesulfonate is a highly effective catalyst for a range of organic reactions,

enhancing reaction rates and selectivity.[2] Its applications are particularly beneficial in the

pharmaceutical industry for the synthesis of complex molecules.[2]

Catalysis of Acylation Reactions
Iron(III) p-toluenesulfonate efficiently catalyzes the acetylation of primary and secondary

alcohols, diols, and phenols.[5][6] This methodology is also applicable to the synthesis of

benzoate esters, albeit requiring a higher catalyst loading.[5][6]

Table 1: Catalyst Loading for Acylation Reactions[5][6]

Substrate Catalyst Loading (mol%)

1° and 2° Alcohols, Diols, Phenols 2.0

Benzoate Ester Synthesis 5.0

Biginelli Reaction for Dihydropyrimidinone Synthesis
This compound serves as an attractive catalyst for the Biginelli reaction, a one-pot

condensation for the synthesis of dihydropyrimidinones and their derivatives, which have noted

biological activities.[5][7] The use of Iron(III) p-toluenesulfonate is advantageous due to its

low cost, low toxicity, and ease of handling compared to other corrosive and toxic catalysts.[5]

Optimal results for the Biginelli reaction are typically achieved with a 5.0 mol% catalyst loading.

[5]

Synthesis of Homoallyl Ethers
Iron(III) p-toluenesulfonate, particularly its hexahydrate form, is an inexpensive and versatile

catalyst for the allylation of acetals using allyltrimethylsilane, yielding homoallyl ethers in

moderate to good yields.[7][8] It also facilitates the one-pot conversion of aldehydes to

homoallyl ethers.[7][8] The required catalyst quantity for efficient synthesis in acetonitrile at

room temperature varies from 2 mol% to 10 mol%.[7]
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Experimental Protocols
General Procedure for the Iron(III) Tosylate Catalyzed
Biginelli Reaction
A mixture of an aryl aldehyde, a β-dicarbonyl compound, and urea is subjected to

cyclocondensation in the presence of Iron(III) p-toluenesulfonate.

Reaction Scheme:

Aryl Aldehyde + β-Dicarbonyl Compound + Urea --(Fe(OTs)₃, Acetonitrile, Reflux)--> 3,4-

Dihydropyrimidin-2(1H)-one

Detailed Protocol:

A mixture of urea (1.2 g, 0.02 mol), an aryl aldehyde (0.01 mol), 4-methyl-N-(3-

nitrophenyl)-3-oxopentanamide (2.50 g, 0.01 mol), and Iron(III) p-toluenesulfonate
hexahydrate (0.27 g, 0.001 mol) in 25 mL of acetonitrile is refluxed for 10 hours.

The solution is then allowed to stand for 1 hour at room temperature.

The reaction mixture is poured into chilled water, and the resulting solid product is filtered

and dried.

The crude product is recrystallized from isopropyl alcohol.

Safety and Handling
Iron(III) p-toluenesulfonate is classified as an irritant and can cause serious eye damage.[1]

[9][10]

Handling:

Handle in a well-ventilated area, preferably under a fume hood.

Avoid breathing dust.[1]

Avoid contact with eyes, skin, and clothing.[1]
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Wear appropriate personal protective equipment, including safety goggles, chemical-

resistant gloves, and protective clothing.

Storage:

Store in tightly sealed containers in a cool, dry, and well-ventilated environment.

Protect from moisture and direct sunlight.

First Aid:

Eyes: In case of contact, flush with copious amounts of water for at least 15 minutes and

seek medical attention.[1]

Skin: In case of contact, flush with copious amounts of water for at least 15 minutes.[1]

Inhalation: If inhaled, move to fresh air.[9]

Relevance in Drug Development and Signaling
Pathways
While Iron(III) p-toluenesulfonate is a valuable tool in the synthesis of pharmaceutical

intermediates, direct biological activity or interaction with specific signaling pathways has not

been extensively documented in publicly available literature.[2][11] The relevance for drug

development professionals primarily lies in its role as a catalyst to facilitate the efficient

synthesis of complex organic molecules that may have therapeutic potential.[2] The low toxicity

profile of the catalyst makes it an attractive option in green chemistry approaches to

pharmaceutical manufacturing.[5]

Mechanistic Insights and Visualizations
Iron(III) p-toluenesulfonate functions as a Lewis acid catalyst by accepting an electron pair,

which activates the substrate for subsequent reaction.[2]

General Lewis Acid Catalysis Workflow
The following diagram illustrates a generalized workflow for a Lewis acid-catalyzed reaction,

such as the acylation of an alcohol.
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Generalized Lewis Acid Catalysis Workflow

Experimental Workflow for Catalyzed Synthesis
The diagram below outlines a typical experimental workflow for a reaction catalyzed by Iron(III)
p-toluenesulfonate.
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Typical Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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